Cas no 2098077-50-8 (1-(2-Azidoethyl)-3-(difluoromethyl)piperidine)

• Product Name: 1-(2-Azidoethyl)-3-(difluoromethyl)piperidine
• CAS No: 2098077-50-8
• MF: C₈H₁₄F₂N₄
• MW: 204.220367908478
• CID: 4771672
• Update Time: 2025-10-28

1-(2-Azidoethyl)-3-(difluoromethyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(2-azidoethyl)-3-(difluoromethyl)piperidine
• 1-(2-Azidoethyl)-3-(difluoromethyl)piperidine

• Inchi： 1S/C8H14F2N4/c9-8(10)7-2-1-4-14(6-7)5-3-12-13-11/h7-8H,1-6H2
• InChI Key： YTPMHCBLAODQMJ-UHFFFAOYSA-N
• SMILES： FC(C1CCCN(CCN=[N+]=[N-])C1)F

Computed Properties

• Exact Mass: 204.11865279 g/mol
• Monoisotopic Mass: 204.11865279 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.6
• Molecular Weight: 204.22

Additional information on 1-(2-Azidoethyl)-3-(difluoromethyl)piperidine

Comprehensive Overview of 1-(2-Azidoethyl)-3-(difluoromethyl)piperidine (CAS No. 2098077-50-8)

1-(2-Azidoethyl)-3-(difluoromethyl)piperidine (CAS No. 2098077-50-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines an azidoethyl group with a difluoromethyl-substituted piperidine ring, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a click chemistry reagent, leveraging the azide functionality for bioorthogonal reactions.

In recent years, the demand for fluorinated compounds like 1-(2-Azidoethyl)-3-(difluoromethyl)piperidine has surged, driven by their enhanced metabolic stability and bioavailability in drug development. The difluoromethyl group is a key motif in modern medicinal chemistry, often used to modulate lipophilicity and hydrogen bonding. Meanwhile, the azidoethyl moiety enables efficient conjugation with alkynes via Huisgen cycloaddition, a reaction widely employed in bioconjugation and polymer chemistry.

The compound’s synthetic utility extends to proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, areas of intense focus in oncology and neurodegenerative disease research. Its CAS No. 2098077-50-8 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in high-impact studies. Analytical techniques such as NMR spectroscopy and mass spectrometry are critical for characterizing its purity and stability, given the reactive nature of the azide group.

From an industrial perspective, 1-(2-Azidoethyl)-3-(difluoromethyl)piperidine aligns with the growing trend of green chemistry and sustainable synthesis. Researchers are exploring solvent-free or catalytic methods to incorporate its structural elements into complex molecules, minimizing waste and energy consumption. This approach resonates with global initiatives like the UN Sustainable Development Goals (SDGs), particularly in responsible consumption and production.

In summary, 1-(2-Azidoethyl)-3-(difluoromethyl)piperidine (CAS No. 2098077-50-8) represents a cutting-edge tool for chemists and biologists alike. Its dual functionality—combining fluorine’s pharmacological benefits with azide’s reactivity—positions it at the forefront of innovations in drug design, materials science, and beyond. As interdisciplinary research expands, this compound is poised to play a pivotal role in addressing challenges across healthcare and technology sectors.